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Compound of Interest

2,4-Difluorophenylhydrazine
Compound Name:
hydrochloride

Cat. No.: B1300041

An In-depth Technical Guide to 2,4-Difluorophenylhydrazine Hydrochloride

Introduction

2,4-Difluorophenylhydrazine hydrochloride (CAS No: 51523-79-6) is a fluorinated aromatic
hydrazine derivative that serves as a critical building block in synthetic organic chemistry. Its
unique electronic properties, imparted by the two fluorine atoms on the phenyl ring, enhance its
reactivity and stability, making it a valuable intermediate in the development of novel
compounds.[1] This technical guide provides a comprehensive overview of its physical and
chemical properties, characterization methodologies, and safety information, tailored for
researchers and professionals in drug discovery and chemical development. Its applications
are notable in the synthesis of pharmaceuticals, particularly anti-cancer agents, and in the
formulation of agrochemicals like pesticides and herbicides.[1]

Physicochemical Properties

The fundamental physical and chemical characteristics of 2,4-Difluorophenylhydrazine
hydrochloride are summarized below. These properties are essential for its handling, storage,
and application in synthetic protocols.

Table 1: Physical and Chemical Data for 2,4-Difluorophenylhydrazine Hydrochloride
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Property Value Source(s)
Molecular Formula CeHeF2N2-HCI [1][2]
Molecular Weight 180.58 g/mol [11[2][3]
White to light yellow to dark
Appearance [1]
green powder/crystal
Melting Point 227 - 249 °C [1]
Purity > 97% (Assay by titration) [1]

| Storage Conditions| Store at 2 - 8 °C, protected from light and air. |[1][4] |

Table 2: Chemical Identifiers

Identifier Value Source(s)
CAS Number 51523-79-6 [11[2][3]
PubChem CID 2733301 [1][3]

MDL Number MFCD00013383 [1]

EC Number 627-383-2 [3]

| Synonyms | (2,4-difluorophenyl)hydrazine;hydrochloride |[1][3] |

Reactivity and Stability

2,4-Difluorophenylhydrazine hydrochloride is a stable compound under recommended

storage conditions but can be sensitive to light and air.[1][4] The presence of electron-

withdrawing fluorine atoms enhances the reactivity of the hydrazine moiety, making it a

versatile reagent in various chemical transformations.[1]

o Synthetic Applications: It is a key intermediate for synthesizing heterocyclic compounds,

such as pyrazoles and indoles, which are common scaffolds in pharmaceutically active

molecules.[5]
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» Hazardous Reactions: No hazardous reactions have been reported under normal processing
conditions.[6]

e Hazardous Combustion Products: In the event of a fire, it may decompose to produce toxic
gases, including nitrogen oxides (NOXx), carbon monoxide (CO), carbon dioxide (CO2),
gaseous hydrogen fluoride (HF), and hydrogen chloride gas.[6]

Workflow for Physicochemical Characterization

The comprehensive analysis of a chemical intermediate like 2,4-Difluorophenylhydrazine
hydrochloride follows a logical workflow to ensure its identity, purity, and suitability for further
use. The diagram below illustrates a standard procedure for such a characterization.
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Caption: Logical workflow for the characterization of a chemical intermediate.

Experimental Methodologies
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While specific, detailed protocols for this compound are proprietary to manufacturers, the
following section outlines the standard experimental methodologies used for its
characterization.

Purity Determination by Titration

Purity is often quantified using an acid-base or redox titration, as indicated by "Assay by
titration".[1]

o Preparation: A precisely weighed sample of 2,4-Difluorophenylhydrazine hydrochloride is
dissolved in a suitable solvent (e.g., deionized water or ethanol).

« Titration: The solution is titrated with a standardized solution of a strong base (e.g., sodium
hydroxide) or an oxidizing agent. An appropriate indicator or a pH meter is used to determine
the equivalence point.

o Calculation: The purity of the sample is calculated based on the stoichiometry of the reaction
and the volume of titrant consumed.

Melting Point Determination

The melting point range provides a quick indication of purity. A sharp melting range typically
signifies high purity.

o Sample Preparation: A small amount of the crystalline powder is packed into a capillary tube.
o Analysis: The capillary tube is placed in a melting point apparatus.

o Measurement: The temperature is slowly increased, and the range from which the substance
first begins to melt until it becomes completely liquid is recorded.

Spectroscopic Analysis

Spectroscopic methods are essential for confirming the chemical structure. Public databases
and suppliers indicate the availability of NMR and IR spectra for this compound.[3][7]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectra are used
to elucidate the carbon-hydrogen framework of the molecule. The chemical shifts, splitting
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patterns, and integration of signals confirm the presence of the difluorophenyl ring and the
hydrazine moiety.[7]

« Infrared (IR) Spectroscopy: IR spectroscopy identifies the functional groups present in the
molecule. Characteristic absorption bands for N-H stretching (hydrazine), C-F stretching
(fluorine substituents), and aromatic C-H and C=C vibrations would be expected.[3]

Safety and Handling

2,4-Difluorophenylhydrazine hydrochloride is a hazardous substance that requires careful
handling in a controlled laboratory environment.

Table 3: GHS Hazard Classification

Hazard Class Category Statement Source(s)

o H302: Harmful if
Acute Toxicity, Oral 4 [31[8]
swallowed

o H312: Harmful in
Acute Toxicity, Dermal 4 ] ] [31[8]
contact with skin

Acute Toxicity, H332: Harmful if

. 4 . [3][8]
Inhalation inhaled
Skin H315: Causes skin

. L 2 o [3][8]
Corrosion/Irritation irritation

| Serious Eye Damage/Irritation | 2 | H319: Causes serious eye irritation |[3][8] |
Recommended Handling Procedures:

» Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[6][8]

o Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and
a lab coat.[4][6][8] For operations that may generate dust, a NIOSH/MSHA-approved
respirator is recommended.[6]
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» First Aid: In case of contact with eyes, rinse cautiously with water for several minutes.[6][8] If
on skin, wash with plenty of soap and water.[6][8] If inhaled, move the person to fresh air.[6]
[8] If swallowed, rinse mouth and call a POISON CENTER or doctor.[6][8]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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